Cas no 26963-44-0 (2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl-)

• Product Name: 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl-
• CAS No: 26963-44-0
• MF: C₉H₈BrN₃S
• MW: 270.14891910553
• MDL: MFCD03618008
• CID: 254169
• PubChem ID: 1472775
• Update Time: 2025-06-08

2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl-
• 4-(5-bromothiophen-2-yl)-6-methylpyrimidin-2-amine
• 4-(5-bromo-2-thienyl)-6-methyl-2-pyrimidinamine
• 4-(5-bromo-thiophen-2-yl)-6-methyl-pyrimidin-2-ylamine
• AC1LSWYA
• AG-E-85530
• CTK4F8823
• KB-238569
• 26963-44-0
• ethyl(2E)-chloro(phenylhydrazono)acetate
• BBA96344
• AKOS011771113
• SB59905
• 2T-0615
• DTXSID50363016
• MFCD03618008

• MDL： MFCD03618008
• Inchi： 1S/C9H8BrN3S/c1-5-4-6(13-9(11)12-5)7-2-3-8(10)14-7/h2-4H,1H3,(H2,11,12,13)
• InChI Key： IFRBOBPDAAVOJF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=C(C)N=C(N)N=2)S1

Computed Properties

• Exact Mass: 268.96200
• Monoisotopic Mass: 268.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.633
• Boiling Point: 427 °C at 760 mmHg
• Flash Point: 212.1 °C
• PSA: 80.04000
• LogP: 3.43940
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl-

Introduction to 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- (CAS No: 26963-44-0)

The compound 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl-, identified by its CAS number 26963-44-0, is a significant molecule in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a pyrimidine core appended with a thiophene ring and specific substituents, has garnered attention due to its potential applications in medicinal chemistry and drug development.

Pyrimidine derivatives are well-known for their role in biological systems, particularly as the structural backbone of nucleic acids. The presence of a 5-bromo-2-thienyl moiety in this compound introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The 6-methyl group further modulates the chemical behavior of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- has been explored for its potential as an inhibitor in preclinical studies. Specifically, its structure suggests that it may interact with enzymes or receptors involved in cancer progression, inflammation, and other metabolic disorders. Preliminary studies have indicated that this compound exhibits promising activity against certain kinases and transcription factors, which are key players in cellular signaling cascades.

The synthesis of 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination of the thiophene ring and the subsequent coupling with the pyrimidine core are critical steps that determine the final properties of the compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural motifs efficiently.

The pharmacological profile of this compound has been investigated through both computational modeling and experimental assays. Molecular docking studies have predicted favorable binding affinities for various biological targets, including protein kinases and growth factor receptors. These predictions have been validated by enzyme inhibition assays, which have shown that 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- can effectively inhibit the activity of several key enzymes at submicromolar concentrations.

In addition to its inhibitory properties, the compound has demonstrated potential as a tool for studying drug-target interactions. Its well-defined structure allows researchers to modify specific substituents to probe the influence of different chemical groups on biological activity. This flexibility makes it an invaluable asset in the development of structure-activity relationship (SAR) studies.

The therapeutic potential of 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- extends beyond oncology. Emerging evidence suggests that it may also have applications in treating inflammatory diseases and neurodegenerative disorders. The ability of this compound to modulate key signaling pathways has opened up new avenues for exploring its use in combination therapies. For instance, its interaction with nuclear factor kappa B (NF-κB) pathways has been implicated in reducing inflammation, making it a candidate for anti-inflammatory drug development.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting its potential for clinical translation. However, further studies are needed to assess long-term effects and potential side reactions. These investigations will be essential in determining the feasibility of using this compound in human trials.

The role of computational chemistry in optimizing drug candidates cannot be overstated. By leveraging high-performance computing resources, researchers can simulate the interactions between 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- and biological targets with remarkable accuracy. These simulations help in identifying optimal dosages and predicting possible adverse effects before experimental validation is required.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like this one. Predictive models can analyze vast datasets to identify promising candidates based on their structural features and predicted biological activities. This approach has significantly reduced the time and resources needed to bring new drugs to market.

The future prospects for 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-6-methyl- are bright, with ongoing research aimed at improving its efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for a wide range of conditions.